Cas no 540752-87-2 (3-4-(tert-Butoxycarbonyl)piperazin-1-ylphenylboronic acid pinacol ester)

• Product Name: 3-4-(tert-Butoxycarbonyl)piperazin-1-ylphenylboronic acid pinacol ester
• CAS No: 540752-87-2
• MF: C₂₁H₃₃BN₂O₄
• MW: 388.308726072311
• MDL: MFCD07781212
• CID: 857420
• PubChem ID: 16414220
• Update Time: 2025-04-19

3-4-(tert-Butoxycarbonyl)piperazin-1-ylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-[4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL]PHENYLBORONIC ACID PINACOL ESTER
• tert-Butyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine-1-carboxylate
• 3-[4-(N-Boc)piperazin-1-yl]phenylboronic acid pinacol ester
• 4-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-piperazine-1-carboxylic acid tert-butyl ester
• PN-8717
• tert-butyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine-1-carboxylate
• {3-[4-(tert-butoxycarbonyl)piperazin-1-yl]phenyl}boronic ester
• 1,1-dimethylethyl 4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazinecarboxylate
• BM343
• RJUYJGNYCCEDAH-UHFFFAOYSA-N
• BOR0001192
• AB42576
• SY013897
• CS-0060945
• MFCD07781212
• 540752-87-2
• AKOS022182258
• DTXSID60585964
• SCHEMBL521045
• tert-butyl4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine-1-carboxylate
• AS-55551
• 3-[4-(tert-butoxycarbonyl)piperazin-1-yl]phenylboronic acid pinacol ester, AldrichCPR
• F11717
• tert-butyl 4-[3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]piperazine-1-carboxylate
• 1-Boc-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine
• t-butyl 4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine-1-carboxylate
• XH0361
• 3-(4-Boc-piperazino)phenylboronic Acid Pinacol Ester
• 3-4-(tert-Butoxycarbonyl)piperazin-1-ylphenylboronic acid pinacol ester

• MDL： MFCD07781212
• Inchi： 1S/C21H33BN2O4/c1-19(2,3)26-18(25)24-13-11-23(12-14-24)17-10-8-9-16(15-17)22-27-20(4,5)21(6,7)28-22/h8-10,15H,11-14H2,1-7H3
• InChI Key： RJUYJGNYCCEDAH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N2CCN(C(=O)OC(C)(C)C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 388.25300
• Monoisotopic Mass: 388.2533377 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• Molecular Weight: 388.3

Experimental Properties

• Boiling Point: 508.8±45.0℃ at 760 mmHg
• PSA: 51.24000
• LogP: 3.04580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines